Calcium nitrate
Calcium nitrate
Calcium nitrate appears as white to light gray granular solid. May be either the anhydrous compound or the tetrahydrate. Used in fertilizers, explosives and pyrotechnics.
Calcium nitrate is inorganic nitrate salt of calcium. It has a role as a fertilizer. It is an inorganic nitrate salt and a calcium salt. It contains a calcium(2+).
Calcium nitrate is inorganic nitrate salt of calcium. It has a role as a fertilizer. It is an inorganic nitrate salt and a calcium salt. It contains a calcium(2+).
Brand Name:
Vulcanchem
CAS No.:
10124-37-5
VCID:
VC0158867
InChI:
InChI=1S/Ca.2NO3/c;2*2-1(3)4/q+2;2*-1
SMILES:
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2]
Molecular Formula:
Ca(NO3)2
CaN2O6
CaN2O6
Molecular Weight:
164.09 g/mol
Calcium nitrate
CAS No.: 10124-37-5
Main Products
VCID: VC0158867
Molecular Formula: Ca(NO3)2
CaN2O6
Molecular Weight: 164.09 g/mol
| CAS No. | 10124-37-5 |
|---|---|
| Product Name | Calcium nitrate |
| Molecular Formula | Ca(NO3)2 CaN2O6 |
| Molecular Weight | 164.09 g/mol |
| IUPAC Name | calcium;dinitrate |
| Standard InChI | InChI=1S/Ca.2NO3/c;2*2-1(3)4/q+2;2*-1 |
| Standard InChIKey | ZCCIPPOKBCJFDN-UHFFFAOYSA-N |
| SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2] |
| Canonical SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2] |
| Colorform | Deliquescent granules White, cubic crystals White mass |
| Density | 2.5 at 64.4 °F (USCG, 1999) 2.5 @ 25 °C /Tetrahydrate/ 2.50 g/cm³ |
| Melting Point | 1042 °F (USCG, 1999) About 560 °C 560 °C |
| Physical Description | Calcium nitrate appears as white to light gray granular solid. May be either the anhydrous compound or the tetrahydrate. Used in fertilizers, explosives and pyrotechnics. DryPowder, Liquid; Liquid; OtherSolid; PelletsLargeCrystals, Liquid COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS. |
| Description | Calcium nitrate appears as white to light gray granular solid. May be either the anhydrous compound or the tetrahydrate. Used in fertilizers, explosives and pyrotechnics. Calcium nitrate is inorganic nitrate salt of calcium. It has a role as a fertilizer. It is an inorganic nitrate salt and a calcium salt. It contains a calcium(2+). |
| Solubility | Very sol in water; freely sol in methanol, ethanol, acetone; almost insol in concn nitric acid SOL IN ANHYD AMMONIA; IN ALCOHOL 14 G/100 CC @ 15 °C Soluble in acetone; insoluble in ethanol Solubility in water, g/100ml: 121.2 |
| Synonyms | calcium nitrate calcium nitrate tetrahydrate |
| PubChem Compound | 24963 |
| Last Modified | Nov 11 2021 |
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